Cas no 1605-78-3 (5,7-dimethylpyrazolo1,5-apyrimidin-2-amine)

• Product name: 5,7-dimethylpyrazolo1,5-apyrimidin-2-amine
• CAS No: 1605-78-3
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• MDL: MFCD09055316
• CID: 1039947
• PubChem ID: 28063903

5,7-dimethylpyrazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethylpyrazolo[1,5-a]pyrimidin-2-amine
• 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine(SALTDATA: FREE)
• 5,7-Dimethylpyrazolo[1,5-a]pyrimidin-2-amine, AldrichCPR
• EN300-179854
• 1605-78-3
• CHEMBL1916048
• D74137
• BDBM50356938
• SCHEMBL10002464
• BAA60578
• STK510379
• HR-0333
• CS-0080336
• 3zvv
• DA-18696
• DTXSID10650873
• Q27467503
• Pyrazolo[1,5-a]pyrimidin-2-amine, 5,7-dimethyl-
• MFCD09055316
• AKOS005169056
• 5,7-dimethylpyrazolo1,5-apyrimidin-2-amine

• MDL： MFCD09055316
• Inchi： InChI=1S/C8H10N4/c1-5-3-6(2)12-8(10-5)4-7(9)11-12/h3-4H,1-2H3,(H2,9,11)
• InChI Key： JTTOBYJUZIFSFJ-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC(=NN2C(=C1)C)N

Computed Properties

• Exact Mass: 162.09100
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 56.21000
• LogP: 1.50950

5,7-dimethylpyrazolo1,5-apyrimidin-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

5,7-dimethylpyrazolo1,5-apyrimidin-2-amine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 5,7-dimethylpyrazolo1,5-apyrimidin-2-amine

Recent Advances in the Study of 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine (CAS: 1605-78-3) and Its Applications in Chemical Biology and Medicine

5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine (CAS: 1605-78-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its pyrazolopyrimidine core, has been investigated for its role as a kinase inhibitor, particularly in targeting various signaling pathways implicated in cancer and inflammatory diseases. Recent studies have explored its structural modifications, biological activities, and therapeutic potential, making it a promising candidate for drug development.

One of the key areas of research has focused on the compound's ability to inhibit specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine derivatives exhibit potent inhibitory activity against CDK2 and CDK9, which are critical for cell cycle regulation and transcription. The study highlighted the compound's selectivity and low toxicity profile, suggesting its potential as a lead compound for anticancer therapies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's anti-inflammatory effects. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine analogs effectively suppressed the production of pro-inflammatory cytokines by modulating the JAK-STAT pathway. These findings underscore the compound's versatility and its potential application in treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease.

Structural optimization of 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine has also been a focal point of recent research. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and pharmacokinetic properties. For instance, the introduction of sulfonamide groups at specific positions has been shown to improve solubility and bioavailability, as reported in a 2023 study in the European Journal of Medicinal Chemistry.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed. However, ongoing research, including preclinical studies and collaborative efforts between academia and industry, is paving the way for the development of novel therapeutics based on this scaffold.

In conclusion, 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine (CAS: 1605-78-3) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in structural optimization, positions it as a valuable candidate for future drug discovery efforts. Continued research and collaboration will be essential to fully realize its therapeutic potential.